BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Biological Activity of 1-(4-
Fluorophenyl)-1-methoxypropan-2-amine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

1-(4-Fluorophenyl)-1-
Compound Name:
methoxypropan-2-amine

Cat. No.: B13282715

Get Quote

Executive Summary & Chemical Identity

1-(4-Fluorophenyl)-1-methoxypropan-2-amine is a substituted phenethylamine derivative

characterized by a fluorine atom at the para- position of the phenyl ring and a methoxy group at
the benzylic (

) carbon of the propyl side chain.

It is chemically distinct from "ring-methoxylated” amphetamines (like PMA) and "beta-keto"
amphetamines (cathinones like 4-FMC). Instead, it represents a

-methoxyamphetamine, a class of compounds often investigated as metabolic stable analogs
of

-hydroxyamphetamines or as direct adrenergic agents.
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IUPAC Name

1-(4-Fluorophenyl)-1-methoxypropan-2-amine

Common Designations

ngcontent-ng-c747876706="" _nghost-ng-

¢c4038370108="" class="inline ng-star-inserted">
-Methoxy-4-FA; 4-Fluoro-

-methoxyamphetamine

Molecular Formula

C

H

FNO

Structural Class

Fluorinated Amphetamine;

-Alkoxy Phenethylamine

Chirality

Two chiral centers (C1 and C2), resulting in four

potential sterecisomers (

 etc.).[1][2][3]

Structural Analysis & Predicted Pharmacology

The biological activity of this compound must be understood through the lens of Structure-

Activity Relationships (SAR), comparing it to its parent compound (4-Fluoroamphetamine, 4-

FA) and related

-oxygenated analogs.

The 4-Fluoro Substitution (The "Entactogen" Driver)

The para-fluorine substitution is a known determinant for serotonergic selectivity.

e Mechanism: The fluorine atom is bioisosteric with hydrogen but highly electronegative. In

amphetamines (e.g., 4-FA), this substitution increases affinity for the Serotonin Transporter
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(SERT) relative to the Dopamine Transporter (DAT) compared to unsubstituted
amphetamine.

o Result: This moiety typically imparts entactogenic effects (mood elevation, empathy) similar
to MDMA, rather than pure psychomotor stimulation.

The -Methoxy Substitution (The "Adrenergic" Modifier)

The introduction of a methoxy group at the benzylic position fundamentally alters the
pharmacokinetic and pharmacodynamic profile.

 Lipophilicity & BBB Penetration: The

-methoxy group increases polarity compared to the parent alkane (4-FA) but is more
lipophilic than the corresponding

-alcohol. However, it generally reduces blood-brain barrier (BBB) permeability compared to
the unsubstituted amphetamine, potentially requiring higher doses for central effects.

Direct Adrenergic Agonism: Unlike simple amphetamines which act primarily as releasing
agents,

-oxygenated phenethylamines (such as Methoxamine) often exhibit direct agonist activity at
-adrenergic receptors.

Metabolic Stability: The ether linkage is metabolically robust compared to the ketone
(cathinone) or alcohol, potentially prolonging the duration of action or altering the metabolic
clearance pathway.

Integrated Pharmacological Profile

Based on the intersection of these structural features, the compound is predicted to act as:

Monoamine Releasing Agent (MRA): Inducing the release of Serotonin (5-HT) and
Norepinephrine (NE), with weaker Dopamine (DA) release.[2]

-Adrenergic Agonist: Possessing significant peripheral vasoconstrictive properties due to the

-methoxy moiety.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://en.wikipedia.org/wiki/3-Methoxyamphetamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13282715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Critical Safety Note: The combination of NE release (via the amphetamine backbone) and direct

-agonism (via the

-methoxy group) suggests a high risk of hypertensive crisis and vasoconstriction,

potentially exceeding that of 4-FA or 4-FMC.

Biological Pathways &

Mechanism of Action

The following diagram illustrates the dual-mechanism pathway proposed for this compound,
highlighting the divergence between Central Nervous System (CNS) effects and Peripheral

toxicity.
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Caption: Dual-pathway mechanism showing serotonergic release (CNS) and adrenergic

agonism (Peripheral).

Experimental Protocols for Characterization

To empirically validate the biological activity of 1-(4-Fluorophenyl)-1-methoxypropan-2-
amine, the following self-validating experimental workflows are recommended.

Monoamine Transporter

Uptake/Release Assay
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Objective: Determine if the compound acts as a reuptake inhibitor or a substrate-based
releaser at DAT, NET, and SERT.

Methodology:

Preparation: Isolate rat brain synaptosomes (striatum for DAT, cortex for SERT/NET).
Incubation: Incubate synaptosomes with radiolabeled neurotransmitters (

H-DA,

H-5-HT,

H-NE) to load the transporters.

Challenge: Introduce the test compound at varying concentrations (1 nM — 100
M).
Measurement:

o Reuptake Inhibition:[4] Measure remaining intracellular radioactivity.

o Release: Pre-load synaptosomes, then add compound and measure extracellular
radioactivity.

Validation: Use Cocaine (inhibitor control) and Tyramine (releaser control) to normalize data.

Calcium Mobilization Assay (Targeting -Adrenergic
Activity)

Objective: Assess the direct agonist potential at the

-adrenergic receptor, a key predictor of vasoconstrictive toxicity.

Methodology:

Cell Line: HEK293 cells stably expressing human

-adrenergic receptors.
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« Indicator: Load cells with a calcium-sensitive dye (e.g., Fluo-4 AM).

o Stimulation: Apply the test compound.

o Detection: Monitor fluorescence intensity using a FLIPR (Fluorometric Imaging Plate Reader)

system. An increase in fluorescence indicates intracellular Ca

release via G

-protein coupling.

o Controls: Phenylephrine (positive control) and Prazosin (antagonist block) must be used to

confirm specificity.

Metabolic Stability & Toxicology[7]

Metabolic Pathways
The

-methoxy group presents a unique metabolic challenge. Unlike

-ketones (cathinones) which are rapidly reduced to alcohols, the ether linkage is more stable

but susceptible to O-dealkylation.

Metabolic Route Enzyme System

Product

Biological
Implication

O-Demethylation CYP2D6 / CYP3A4

1-(4-Fluorophenyl)-1-
hydroxypropan-2-

amine

Formation of the

-hydroxy metabolite
(active,

sympathomimetic).

N-Dealkylation CYP Enzymes

1-(4-Fluorophenyl)-1-

methoxypropan-2-one

Oxidative deamination

(inactive).

Ring Hydroxylation CYP Enzymes

Defluorinated phenols

Potential for reactive

intermediates (low

(minor) probability due to F-
bond strength).
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Toxicological Red Flags

Therapeutic Index: Likely narrow. The dose required for central psychoactive effects (due to
lower BBB penetration) may overlap with the dose causing severe peripheral adrenergic
toxicity.

Interaction: Strong contraindication with MAO Inhibitors (MAOIs). The compound's release of
monoamines combined with MAO inhibition would likely precipitate Serotonin Syndrome or
hypertensive crisis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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